Cas no 20430-18-6 (2-methyl-2-(4-methylphenyl)propanoic acid)

• Product Name: 2-methyl-2-(4-methylphenyl)propanoic acid
• CAS No: 20430-18-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD11036959
• CID: 909766
• PubChem ID: 12369085
• Update Time: 2025-04-19

2-methyl-2-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-(p-tolyl)propanoic Acid
• 2-Methyl-2-(p-tolyl)
• 2-Methyl-2-(p-tolyl)propanoic Acid
• 2-Methyl-2-p-tolyl-propionic acid
• 2-(4-methylphenyl)-2-methylpropionic acid
• 2-(para-Tolyl)-2-methylpropionic acid
• 2-Methyl-2-p-tolyl-propionsaeure
• 2-methyl-2-(4-methylphenyl)propanoic acid
• J-013308
• D82230
• AKOS000302406
• SCHEMBL1107163
• KS-7858
• Benzeneacetic acid, alpha,alpha,4-trimethyl-
• CS-0153077
• SHDBWXXRCCHGQD-UHFFFAOYSA-N
• Dimethyl-p-tolylessigsaure
• 2-METHYL-2-(P-TOLYL)PROPANOICACID
• EN300-68881
• DTXSID90494717
• 20430-18-6
• Z725146466
• MFCD11036959

• MDL： MFCD11036959
• Inchi： 1S/C11H14O2/c1-8-4-6-9(7-5-8)11(2,3)10(12)13/h4-7H,1-3H3,(H,12,13)
• InChI Key： SHDBWXXRCCHGQD-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.35720

2-methyl-2-(4-methylphenyl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes